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This technical guide provides an in-depth exploration of the history and original synthesis
methods of verdigris. It details the historical context of its production, provides explicit
experimental protocols for its synthesis, and presents quantitative data and chemical
compositions in a structured format.

Historical Overview

Verdigris, a term derived from the Middle English vertegrez (from Old French verte grez), has
been a significant pigment and chemical compound since antiquity. Its name, which translates
to "green of Greece," points to its early importance in the classical world.[1][2] The earliest
documented accounts of verdigris synthesis date back to ancient Greece and Rome. The
Greek philosopher Theophrastus (c. 371 — c. 287 BC) described the production of pigments by
reacting metals with vinegar, a process that would have produced verdigris from copper.[3] The
Roman author Pliny the Elder (23/24 — 79 AD) provided several recipes for its creation in his
work Naturalis Historia.[4][5]

Historically, verdigris was not only a vital green pigment in art but also found applications in
medicine and as a dye.[6][7] It was one of the most vibrant green pigments available to artists
throughout the Middle Ages and the Renaissance, used in illuminated manuscripts, oil
paintings, and other artistic works.[6][8] However, its use declined in the 19th century with the
advent of more stable synthetic green pigments like Viridian and Emerald Green.[9]
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A notable center for verdigris production in Europe was Montpellier, France, particularly in the
18th century.[1][2] The industry in this region was unique for being largely dominated by women
who utilized the byproducts of the local wine industry to produce the pigment.[10] The process
involved exposing copper plates to the acidic vapors of fermenting grapes in household cellars.

[1]

Chemical Composition

Verdigris is not a single chemical compound but rather a family of copper(ll) acetate
compounds that can vary in color from a bluish-green to a deep green depending on their
specific chemical makeup.[9] The primary forms of verdigris are categorized as neutral and
basic.

Verdigris Type Chemical Formula Common Name Appearance

Crystallized or
Neutral Cu(CHsC0O0)2-H20 o o Blue-green crystals
Distilled Verdigris

[Cu(CH3COO0)2]2-Cu(

Basic Basic Verdigris Blue
OH)2-5H20
) Cu(CHsCOO0)2-Cu(OH ) o
Basic Basic Verdigris Blue
)2:5H20

_ Cu(CHsCOO)z-[Cu(O _ o
Basic H)] Basic Verdigris Blue
2

) Cu(CHsCOO)z-[Cu(O ) o
Basic Basic Verdigris Green
H)2]3-2H20

Table 1: Chemical Composition of Common Verdigris Varieties.[9]

The composition of verdigris produced through historical methods was often a mixture of these
compounds, influenced by factors such as the purity of the reactants, the presence of additives
like salt or honey, and the environmental conditions of the reaction.[11]

Synthesis Methodologies
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The synthesis of verdigris has historically relied on the reaction of copper with acetic acid. The
source of acetic acid was typically vinegar or the vapors from fermenting grapes.[8] The
following sections detail several key historical and modern laboratory protocols for the
synthesis of verdigris.

Historical Production Methods

The traditional methods for producing verdigris were varied but shared the common principle of
exposing copper to an acidic environment.
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Method

Source of Acetic

Description )
Acid

Key Features

Pliny's Method (Vapor

Exposure)

Copper plates were
suspended over the
vapors of fermenting
grapes or in a sealed
cask over vinegar. Vinegar
The resulting green

crust was then

scraped off.[8]

Fermenting grapes,

Non-contact method,

relying on acid vapors.

Medieval Method
(Dung Burial)

Copper strips, treated
with acetic acid, were
attached to a wooden
block and buried in Acetic acid
dung. The verdigris

was scraped off after

several weeks.[2]

The warmth and
moisture from the
dung likely
accelerated the

reaction.

Montpellier Method

Copper plates were

stacked in clay pots

filled with distilled

wine. The acidic

nature of the wine o ]
induced the formation Distiled wine
of verdigris crystals

which were

periodically harvested.

[1](2]

A large-scale
production method,
often carried out in

cellars.

Theophilus' "Salt
Green" Method

Copper sheets were

smeared with honey,

sprinkled with salt,

and placed over warm  Vinegar, Urine
vinegar or urine in a

sealed wooden chest.

[12][13]

Use of additives
(honey, salt) which
likely influenced the
final product's

composition and color.
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Table 2: Overview of Historical Verdigris Production Methods.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the synthesis of verdigris based on

both historical accounts and modern laboratory adaptations.

Objective: To synthesize verdigris by exposing copper to acetic acid vapors.

Materials:

Copper sheet or foll

Glacial acetic acid or concentrated vinegar (e.g., 50%)

Airtight glass or plastic container

Non-reactive material to suspend the copper (e.g., glass rod, plastic mesh)

Scraping tool (e.g., spatula)

Procedure:

Thoroughly clean the copper surface with an abrasive (like pumice, as mentioned in some
historical texts) and degrease it with a solvent like isopropyl alcohol to ensure a reactive
surface.[5][14]

Pour a shallow layer of glacial acetic acid or concentrated vinegar into the bottom of the
airtight container.

Suspend the cleaned copper piece(s) inside the container, ensuring that the copper does not
come into direct contact with the liquid acetic acid. The copper should be exposed only to the
acid vapors.[9]

Seal the container tightly to allow the concentration of acetic acid vapors to build up.

Place the sealed container in a warm location to facilitate the reaction. The process can take
several days to weeks.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


http://userblogs.ganoksin.com/primitive/2015/02/19/recipe-verdigris/
https://pubmed.ncbi.nlm.nih.gov/31124370/
https://travelingscriptorium.com/2013/01/17/verdigris/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Monitor the copper for the formation of a blue-green crystalline crust.

Once a sufficient amount of verdigris has formed, carefully open the container in a well-
ventilated area.

Remove the copper and scrape off the verdigris crystals.

Allow the collected verdigris to dry.

Objective: To synthesize a purer form of neutral verdigris (copper(ll) acetate monohydrate) in a
laboratory setting.

Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Ammonia solution (25%)

e Sodium hydroxide (NaOH)

o Glacial acetic acid (CHsCOOH)

o Deionized water

o Beakers, stirring rod, filtration apparatus (e.g., Buchner funnel and flask)
Procedure: This synthesis is performed in three main steps:

Step 1: Preparation of Basic Copper Sulfate

» Dissolve 8.3 g of CuSO4:5H20 in 100 ml of deionized water and heat the solution to 60-
80°C.

e While stirring vigorously, add 25% ammonia solution dropwise. A light blue precipitate of
basic copper sulfate will form.

» Continue adding ammonia until the deep blue color of the tetraamminecopper(ll) complex
(JCu(NHs)4]?*) is observed (approximately 3.6 to 4 ml of ammonia solution).
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« Dilute the mixture with deionized water to a total volume of 130 ml and stir for 30 minutes.
» Allow the precipitate to settle, then wash it twice with deionized water by decantation.

« Filter the precipitate and wash it again with 300 ml of deionized water.[8]

Step 2: Conversion to Copper(ll) Hydroxide

e Add the damp precipitate from the previous step to 130 ml of deionized water and stir
vigorously.

e Rapidly add a solution of 1.33 g of sodium hydroxide in 16.7 ml of deionized water.

e The resulting voluminous precipitate of copper(ll) hydroxide is then washed five times with
deionized water.

« Filter the precipitate and press it with filter paper until it is as dry as possible. Proceed to the
next step promptly.[8]

Step 3: Formation of Neutral Verdigris

Mix the copper(ll) hydroxide precipitate with 13 ml of glacial acetic acid.

Stir the resulting paste until it is homogeneous. The reaction is exothermic, and the
temperature will rise to about 50°C. The conversion will take approximately 1 to 1.5 hours.

A small amount of additional glacial acetic acid can be added towards the end of the
reaction.

Filter the green precipitate and dry it without washing.[8]

Visualizing the Synthesis and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the chemical
pathways and experimental workflows described.
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Caption: Overview of historical verdigris synthesis methods.
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Modern Laboratory Synthesis of Neutral Verdigris
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Caption: Experimental workflow for modern synthesis of neutral verdigris.
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Conclusion

The synthesis of verdigris represents a fascinating intersection of art, history, and chemistry.
From the empirical methods of ancient artisans to the controlled reactions in modern
laboratories, the production of this vibrant green pigment has evolved significantly. The
historical recipes, while lacking the precision of contemporary chemical protocols, demonstrate
a sophisticated understanding of chemical principles. For researchers and professionals in
drug development, the study of such historical chemical practices can offer insights into the
long-term stability and reactivity of coordination compounds. The detailed protocols provided in
this guide serve as a practical resource for the replication and further investigation of these
historically significant materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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